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The table below summarizes key analytical techniques for codeine detection, helping you select the most

appropriate method based on your sensitivity requirements and sample type.

Analyte Matrix Method
Key
Parameter

LOD/LOQ
%
RSD/Recovery

Reference

Codeine Water UV/VIS

Spectrophotometry

270 nm (in

methanol)

LOD = 18

ng/mL

RSD = 1.9%,

Recovery =
97.2–97.9%

[1]

Codeine Human
Urine

UV
Spectrophotometry

265 nm (in
methanol)

LOD = 0.4
ng/mL,

LOQ = 1.3
ng/mL

RSD = 1.56%
(for 0.01 mg/L)

[1]

Codeine Tablet
&

Blood

UV/VIS
Spectrophotometry

430 nm (in
ethanol)

LOD = 4.6
ng/mL

RSD = 2.15% [1]

Codeine Urine Immunoassay /

GC-MS / LC-MS

Varies by

test

Detection

Window:
24-48

hours

N/A - Qualitative [2]
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Analyte Matrix Method
Key
Parameter

LOD/LOQ
%
RSD/Recovery

Reference

Codeine Blood GC-MS / LC-MS Varies by

test

Detection

Window:
up to 24

hours

N/A - Qualitative [2]

Codeine Saliva Immunoassay / LC-

MS

Varies by

test

Detection

Window:
up to 48

hours

N/A - Qualitative [2]

Codeine Hair GC-MS / LC-MS Varies by

test

Detection

Window:
up to 90

days

N/A - Qualitative [2]

Experimental Protocols for Enhanced Sensitivity

Here are detailed methodologies for key techniques from recent research to help you implement these

sensitive detection methods in your lab.

Protocol 1: UV Spectrophotometry in Biological Fluids

This method is valued for its simplicity and cost-effectiveness for analyzing single compounds [1].

Sample Preparation (Urine): Dilute the urine sample with methanol (typically a 1:1 ratio) to
precipitate proteins and other interfering compounds. Centrifuge the mixture and use the supernatant

for analysis [1].
Instrumentation: Use a standard UV/VIS spectrophotometer.

Measurement: The maximum absorbance for codeine in a methanol solvent is at 265 nm.
Quantification is achieved by measuring the absorbance at this wavelength and comparing it to a

standard calibration curve [1].
Key Considerations: For complex biological matrices like urine, coupling with a separation

technique or using derivative spectrophotometry is often necessary to resolve overlapping absorption
bands from other compounds [1].
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Protocol 2: Advanced Detection in Clinical Notes using LLMs

For surveillance and research involving electronic health records (EHRs), Large Language Models (LLMs)

offer a highly sensitive and automated approach.

Model Training: As demonstrated in a recent study, a model called Llama-DrugDetector-70B was

fine-tuned on a large, annotated dataset of clinical discharge summaries (from MIMIC-III/IV) [3].
Task: The model was trained to identify eight substance use categories, navigating challenges like

varied terminology, negation, and contextual interpretation in clinical notes [3].
Performance: The fine-tuned LLM achieved near-perfect F1-scores (≥0.95) for most individual

substances and strong scores for complex tasks like identifying prescription opioid misuse (F1=0.815)
[3].

Application: This method is not for quantifying codeine concentration but for sensitively detecting the
mention of substance use in unstructured text, which is valuable for public health monitoring and

clinical decision support [3].

Visual Guide: Method Selection & Workflow

The following diagrams, created with the specified Google color palette, illustrate the decision-making

process and a general experimental workflow.
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Start: Need to Detect Codeine

What is the sample matrix?

Pharmaceutical
Formulation

 Solid/Simple

Biological Sample
(Urine, Blood)

 Liquid/Complex

Expected concentration?

Higher Concentration
(e.g., Pharmaceutical)

 > 100 ng/mL

Trace Levels
(e.g., Bio-monitoring)

 < 100 ng/mL

Colorimetric Screening
(Rapid, Qualitative)

 Rapid Field Test

Chromatography Methods
(GC-MS, LC-MS)

(LOD: Can be sub-ng/mL)

 High Sensitivity
Required

UV/VIS Spectrophotometry
(LOD: ~18 ng/mL)

Click to download full resolution via product page

Diagram 1: Codeine Detection Method Selection - This workflow helps in selecting the most appropriate

analytical technique based on your sample type and required sensitivity.
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1. Sample Collection & Preparation

2. Analytical Measurement
Liquid: Dilution, Filtration

Solid: Extraction, Derivatization
Biological: Protein Precipitation

3. Data Analysis & Interpretation Spectrophotometry
(Measure Absorbance)

Chromatography
(Separate Components)

Mass Spectrometry
(Fragment & Identify)

4. Result Reporting
Compare to Calibration Curve

Calculate Concentration
Validate with Controls

Click to download full resolution via product page

Diagram 2: General Experimental Workflow - This outlines the key stages in a typical codeine detection

analysis, from sample preparation to final reporting.

Frequently Asked Questions (FAQs)

What is the most sensitive method for detecting codeine in hair samples? Chromatography coupled with

mass spectrometry (e.g., LC-MS or GC-MS) is typically used for hair analysis, offering a long detection

window of up to 90 days and very high sensitivity, often at picogram levels [2].

Why might my UV spectrophotometry results for codeine in urine be inaccurate? UV

spectrophotometry can lack selectivity in complex mixtures like urine due to overlapping absorption spectra

from other compounds. To improve accuracy, employ techniques like derivative spectrophotometry or

combine it with a separation method like chromatography [1].

Can AI be used to detect codeine use? Yes, though not by measuring concentration directly. Fine-tuned

Large Language Models (LLMs) can be highly effective (F1-score ≥0.95) at detecting mentions of substance
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use, including codeine, within unstructured clinical notes in electronic health records [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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